Cas no 88207-06-1 (5H-Benzo[b]carbazole-6,11-dione, 5-methyl-8-nitro-)

• Product name: 5H-Benzo[b]carbazole-6,11-dione, 5-methyl-8-nitro-
• CAS No: 88207-06-1
• MF: C₁₇H₁₀N₂O₄
• MW: 306.272304058075
• CID: 641311
• PubChem ID: 13122759

5H-Benzo[b]carbazole-6,11-dione, 5-methyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[b]carbazole-6,11-dione, 5-methyl-8-nitro-
• 5-methyl-8-nitrobenzo[b]carbazole-6,11-dione
• DTXSID60519628
• 88207-06-1
• 5-Methyl-8-nitro-5H-benzo[b]carbazole-6,11-dione

• Inchi： InChI=1S/C17H10N2O4/c1-18-13-5-3-2-4-11(13)14-15(18)17(21)12-8-9(19(22)23)6-7-10(12)16(14)20/h2-8H,1H3
• InChI Key： VQZMIXSAIADVOX-UHFFFAOYSA-N
• SMILES： CN1C2=CC=CC=C2C3=C1C(=O)C4=C(C3=O)C=CC(=C4)[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.06405680g/mol
• Monoisotopic Mass: 306.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų